Cas no 56078-97-8 (3-Furanthiol, 5-methyl-)
3-Furanthiol, 5-methyl- structure
Product Name:3-Furanthiol, 5-methyl-
CAS No:56078-97-8
MF:C5H6OS
MW:114.165540218353
CID:349892
PubChem ID:15128425
Update Time:2025-04-19
3-Furanthiol, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furanthiol, 5-methyl-
- 5-methylfuran-3-thiol
- 5-Methyl-3-furanthiol
- 56078-97-8
- 3KBL38L8YL
- DTXSID50568660
- 4-Mercapto-2-methylfuran
- SCHEMBL5500568
- 2-methylfuran-4-thiol
-
- Inchi: 1S/C5H6OS/c1-4-2-5(7)3-6-4/h2-3,7H,1H3
- InChI Key: HHVWAQYIXICMLT-UHFFFAOYSA-N
- SMILES: SC1=COC(C)=C1
Computed Properties
- Exact Mass: 114.01398
- Monoisotopic Mass: 114.01393598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 65.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 14.1Ų
Experimental Properties
- PSA: 13.14
3-Furanthiol, 5-methyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
56078-97-8 (3-Furanthiol, 5-methyl-) Related Products
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